Cas no 191608-31-8 (6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)

• Product Name: 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• CAS No: 191608-31-8
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 4629655
• Update Time: 2025-10-30

6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-3,4-dihydro-2h-1-benzopyran-4-amine hydrochloride
• 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

• Inchi： 1S/C15H15NO.ClH/c16-14-8-9-17-15-7-6-12(10-13(14)15)11-4-2-1-3-5-11;/h1-7,10,14H,8-9,16H2;1H
• InChI Key： GCBKTMFPTBPUSK-UHFFFAOYSA-N
• SMILES： NC1CCOC2=CC=C(C3C=CC=CC=3)C=C12.Cl

Additional information on 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

Introduction to 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS No. 191608-31-8)

6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride, identified by its CAS number 191608-31-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzopyran class, a heterocyclic structure known for its broad range of biological activities. The presence of an amine group and a phenyl substituent in its core framework suggests potential interactions with various biological targets, making it a valuable scaffold for drug discovery and development.

The benzopyran scaffold is a privileged structure in medicinal chemistry, frequently explored for its pharmacological properties. Derivatives of this class have been investigated for their potential in treating a variety of diseases, including neurological disorders, cancer, and inflammatory conditions. The specific substitution pattern in 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride contributes to its unique chemical and biological profile, positioning it as a promising candidate for further exploration.

In recent years, there has been growing interest in the development of novel small molecules that can modulate central nervous system (CNS) function. Benzopyran derivatives have been reported to exhibit neuroprotective, antidepressant, and anticonvulsant properties. The amine group in 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride is particularly noteworthy, as it can serve as a pharmacophore for interacting with neurotransmitter receptors and enzymes involved in CNS regulation.

One of the most compelling aspects of this compound is its potential to interact with serotonin receptors, which play a crucial role in mood regulation and stress response. Serotonin receptor modulation has been extensively studied in the context of treating depression and anxiety disorders. The structural features of 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride suggest that it may be capable of binding to serotonin receptors with high affinity and selectivity, making it a promising lead compound for further pharmacological investigation.

Furthermore, the phenyl substituent in the molecule may contribute to its solubility and bioavailability, which are critical factors in drug development. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating formulation into oral or injectable dosage forms. This solubility advantage is particularly important for achieving therapeutic concentrations in vivo.

Recent advances in computational chemistry have enabled the use of virtual screening techniques to identify potential drug candidates more efficiently. 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride has been subjected to virtual screening against various protein targets relevant to neurological disorders. These studies have revealed promising interactions with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in the pathophysiology of depression and inflammation.

The synthesis of 6-phenyl-3,4-dihydro-2H-1-benzopyran-4-amino hydrochloride involves multi-step organic reactions that highlight the synthetic versatility of benzopyran derivatives. The key steps typically include cyclization reactions to form the benzopyran core followed by functional group modifications to introduce the amine and phenyl substituents. These synthetic pathways are well-documented in the literature and can be optimized for large-scale production.

In vitro studies have begun to elucidate the pharmacological profile of 6-(Phenyl)-3,4-dihydro-(2H)-1-benzo-pyran]-amino-hydro-chloride (CAS No: 19160831). Initial experiments have shown that this compound exhibits significant activity against MAO-A and MAO-B enzymes at concentrations comparable to known inhibitors. This suggests that it may have therapeutic potential in conditions where MAO inhibition is beneficial.

The interaction between 6-(Phenyl)-3-hydroxy-N-(substituted)-amino-methyl-anthracene derivatives (a related class) and CNS receptors has also been explored recently. These studies provide valuable insights into how structural modifications can influence receptor binding affinity and selectivity. The findings from these studies are being used to guide further modifications of 6-(Phenyl)-3-hydroxy-N-substituted-amino-methyl-anthracene derivatives, including 6-(Phenyl)-3-hydroxy-N-substituted-amino-methyl-anthracene derivatives, with the aim of optimizing their pharmacological properties.

The potential applications of 6-(Phenyl)-3-hydroxy-N-substituted-amino-methyl-anthracene derivatives extend beyond CNS disorders. Preliminary data suggest that these compounds may also exhibit anti-inflammatory properties by modulating inflammatory pathways involving COX enzymes. This dual mechanism of action could make them particularly effective in treating conditions where both mood regulation and inflammation are key factors.

As research continues to uncover new biological functions for benzopyran derivatives, compounds like 6-(Phenyl)-3-hydroxy-N-substituted-amino-methyl-anthracene derivatives will undoubtedly play an important role in future drug development efforts. Their unique structural features offer opportunities for designing molecules with tailored biological activities, addressing unmet medical needs across multiple therapeutic areas.